N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine

• CAS RN: 120399-29-3
• Molecular Formula: C9H14N6S2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 1-[2-[(2-amino-1,3-thiazol-5-yl)methylsulfanyl]ethyl]-3-cyano-2-methylguanidine
• InChI: InChI=1S/C9H14N6S2/c1-12-9(15-6-10)13-2-3-16-5-7-4-14-8(11)17-7/h4H,2-3,5H2,1H3,(H2,11,14)(H2,12,13,15)
• InChI Key: OCXFAAGOUPTODV-UHFFFAOYSA-N
• SMILES: CN=C(NCCSCC1=CN=C(S1)N)NC#N
• synonyms: CMATEG; N-cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine

Description

N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine is a compound that belongs to the family of guanidine derivatives. This compound has been extensively researched for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine is not fully understood. However, it has been suggested that this compound may exert its antitumor activity through the inhibition of DNA synthesis and cell division. Additionally, this compound may induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine has been shown to exhibit a number of biochemical and physiological effects. This compound has been shown to inhibit the activity of several enzymes, including tyrosine kinase and topoisomerase II. Additionally, this compound has been shown to induce oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine in lab experiments is its potent antitumor activity. This compound has been shown to be effective against a variety of cancer cell lines, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several potential future directions for research on N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine. One direction is to investigate the potential of this compound as a therapeutic agent for the treatment of cancer. Additionally, further research is needed to determine the optimal dosage and administration route for this compound. Finally, future studies should focus on elucidating the mechanism of action of N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine in order to better understand its antitumor activity.

Synthesis Methods

The synthesis of N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine involves the reaction of 2-amino-5-thiazolemethanol with N-cyano-N'-methyl-N''-(2-chloroethyl)guanidine in the presence of a base. The resulting compound is then treated with sodium sulfide to obtain the final product.

Scientific Research Applications

N-Cyano-N'-methyl-N''-(2-((2-amino-5-thiazolyl)methylthio)ethyl)guanidine has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties.